Cas no 131625-34-8 (1,2-Benzenediol, monopropanoate)

• Product Name: 1,2-Benzenediol, monopropanoate
• CAS No: 131625-34-8
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 3707251
• PubChem ID: 20447459
• Update Time: 2025-07-02

1,2-Benzenediol, monopropanoate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, monopropanoate
• 2-hydroxyphenyl propanoate
• 829-763-5
• 131625-34-8
• SCHEMBL361508
• hydroxyphenylpropionate
• EN300-6494396

• Inchi： 1S/C9H10O3/c1-2-9(11)12-8-6-4-3-5-7(8)10/h3-6,10H,2H2,1H3
• InChI Key： YAPRWCFMWHUXRS-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1O)(=O)CC

Computed Properties

• Exact Mass: 166.062994177Da
• Monoisotopic Mass: 166.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 1,2-Benzenediol, monopropanoate

Comprehensive Analysis of 1,2-Benzenediol, monopropanoate (CAS No. 131625-34-8): Properties, Applications, and Industry Trends

1,2-Benzenediol, monopropanoate (CAS No. 131625-34-8) is an organic compound widely recognized for its versatile applications in industrial and research fields. This ester derivative of catechol and propionic acid has garnered significant attention due to its unique chemical properties, including moderate solubility in polar solvents and stability under controlled conditions. As sustainability and green chemistry gain traction, researchers are increasingly exploring derivatives like monopropanoate esters as intermediates for eco-friendly formulations.

The compound’s molecular structure features a benzene ring with adjacent hydroxyl groups, one of which is esterified with a propanoate moiety. This configuration contributes to its reactivity in organic synthesis, particularly in polymerization and cross-linking reactions. Recent studies highlight its potential as a precursor for biodegradable polymers, aligning with the global push toward reducing plastic waste. Users searching for "catechol derivatives applications" or "sustainable ester compounds" will find this compound relevant to their queries.

In the pharmaceutical sector, 1,2-Benzenediol, monopropanoate is investigated for its role in prodrug design. Its ability to undergo enzymatic hydrolysis makes it a candidate for controlled-release formulations. Queries like "ester-based drug delivery systems" often lead to discussions about such compounds. Additionally, its antioxidative properties—linked to the catechol structure—are being explored in cosmetic formulations, addressing trends in "natural skincare ingredients."

From an industrial standpoint, this compound serves as a stabilizer in specialty chemicals and adhesives. Its compatibility with polymeric matrices makes it valuable for enhancing material durability. Manufacturers searching for "high-performance additives" or "thermal stabilizers for polymers" may encounter CAS No. 131625-34-8 in technical literature. Recent patents also highlight its use in UV-curable coatings, responding to the demand for energy-efficient curing processes.

Analytical methods for 1,2-Benzenediol, monopropanoate typically involve HPLC or GC-MS, ensuring precise quantification in complex mixtures. Researchers frequently search for "analytical techniques for ester compounds" to optimize detection protocols. Safety data emphasizes standard laboratory handling, though it is not classified under hazardous categories, making it accessible for academic and industrial use.

In summary, 1,2-Benzenediol, monopropanoate (CAS No. 131625-34-8) bridges multiple disciplines, from green chemistry to advanced material science. Its adaptability to emerging trends like circular economy and bio-based materials ensures continued relevance. For those exploring "specialty esters in 2024" or "innovative chemical intermediates," this compound offers a compelling case study in functional molecular design.